Cas no 954004-75-2 (N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)
N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
- N1-cyclohexyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide
- AKOS024491062
- F5024-0101
- VU0630233-1
- N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
- 954004-75-2
- N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
-
- Inchi: 1S/C21H31N3O3/c25-20(21(26)23-18-10-5-2-6-11-18)22-12-7-13-24-14-15-27-19(16-24)17-8-3-1-4-9-17/h1,3-4,8-9,18-19H,2,5-7,10-16H2,(H,22,25)(H,23,26)
- InChI Key: FGIVDUMGIDVIIG-UHFFFAOYSA-N
- SMILES: C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 373.23654186g/mol
- Monoisotopic Mass: 373.23654186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.7Ų
N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5024-0101-2μmol |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-5μmol |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-10μmol |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-20μmol |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-1mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-2mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-3mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-4mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-5mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5024-0101-10mg |
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide |
954004-75-2 | 10mg |
$79.0 | 2023-09-10 |
N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
Recent Advances in the Study of N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2)
N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.
The compound's unique structure, featuring a cyclohexyl group and a phenylmorpholine moiety, suggests its potential as a modulator of various biological pathways. Recent research has explored its interactions with specific protein targets, particularly those involved in neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, which are critical in tumor cell proliferation. The study utilized in vitro assays and molecular docking simulations to validate its binding affinity and specificity.
Another area of interest is the compound's pharmacokinetic profile. A recent preclinical study investigated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and stability in physiological conditions. These findings, published in the European Journal of Pharmaceutical Sciences, suggest that N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide could be a promising candidate for further drug development, provided its safety and efficacy are confirmed in subsequent clinical trials.
In addition to its potential therapeutic applications, researchers have also explored the synthetic pathways for this compound. A 2022 paper in Organic & Biomolecular Chemistry detailed an optimized synthesis route that improves yield and purity, making it more accessible for large-scale production. The study emphasized the importance of controlling reaction conditions to avoid byproducts and ensure reproducibility, which is crucial for industrial applications.
Despite these promising developments, challenges remain. For example, the compound's off-target effects and long-term toxicity are not yet fully understood. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a valuable subject for further investigation. Future studies should focus on optimizing its therapeutic potential while addressing any safety concerns, paving the way for its eventual use in treating human diseases.
954004-75-2 (N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)